Cas no 2137789-38-7 (Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-)
Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-
-
- Inchi: 1S/C11H17Br/c1-9-6-11(9,8-12)7-10-4-2-3-5-10/h4,9H,2-3,5-8H2,1H3
- InChI Key: WCPGMONMHIDXTR-UHFFFAOYSA-N
- SMILES: C1(CC2(CBr)CC2C)CCCC=1
Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678776-0.05g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 0.05g |
$1308.0 | 2023-03-11 | ||
| Enamine | EN300-678776-0.1g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 0.1g |
$1371.0 | 2023-03-11 | ||
| Enamine | EN300-678776-0.25g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 0.25g |
$1432.0 | 2023-03-11 | ||
| Enamine | EN300-678776-0.5g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 0.5g |
$1495.0 | 2023-03-11 | ||
| Enamine | EN300-678776-1.0g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678776-2.5g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 2.5g |
$3051.0 | 2023-03-11 | ||
| Enamine | EN300-678776-5.0g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 5.0g |
$4517.0 | 2023-03-11 | ||
| Enamine | EN300-678776-10.0g |
1-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}cyclopent-1-ene |
2137789-38-7 | 10.0g |
$6697.0 | 2023-03-11 |
Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-
Professional Introduction to Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- (CAS No: 2137789-38-7)
Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-, identified by the CAS number 2137789-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by a cyclopentene core, which is a five-membered cyclic structure containing a double bond. The presence of substituents such as 1-(bromomethyl)-2-methylcyclopropyl groups makes this molecule particularly interesting for its potential applications in drug development and material science.
The structural complexity of Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- offers a unique platform for chemical modifications and functionalization. The bromomethyl group at the position 1 of the cyclopentene ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This feature is particularly valuable in medicinal chemistry, where such intermediates are often used to construct biologically active molecules.
In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. The cyclopentene scaffold is known for its ability to mimic natural products and bioactive molecules, making it a popular choice for drug discovery. The introduction of the 1-(bromomethyl)-2-methylcyclopropyl moiety into the structure enhances the compound's potential as a building block for more complex pharmacophores. This modification can influence both the physical properties and the biological activity of the molecule, making it a versatile tool in synthetic chemistry.
One of the most compelling aspects of Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- is its utility in constructing complex molecular architectures. The cyclopentene ring can serve as a rigid core that maintains the spatial orientation of functional groups, which is crucial for achieving specific biological activities. Additionally, the bromomethyl group provides a site for nucleophilic substitution reactions, allowing chemists to introduce various substituents and tailor the molecule to meet specific requirements.
The synthesis of Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the cyclopentene backbone, followed by functionalization with the 1-(bromomethyl)-2-methylcyclopropyl group. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve these modifications efficiently.
In the realm of pharmaceutical research, Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- has shown promise as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a suitable candidate for developing compounds with potential applications in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies. Researchers have been exploring its derivatives to identify new bioactive molecules that could address unmet medical needs.
The compound's reactivity also makes it valuable in materials science applications. For instance, it can be used to synthesize polymers and coatings with unique properties. The ability to incorporate functional groups into polymers derived from Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- allows for the creation of materials with tailored characteristics, such as enhanced durability or biodegradability.
The latest research in this field highlights several innovative applications of Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-. One notable study demonstrated its use in constructing novel ligands for metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation. The compound's ability to form stable complexes with metals makes it an excellent candidate for designing MOFs with specific functionalities.
Another area where this compound has shown promise is in organic electronics. Researchers have been exploring its derivatives as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The electronic properties of the cyclopentene ring and its substituents can be fine-tuned to optimize charge transport and light emission characteristics.
The future prospects for Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- are vast and exciting. As synthetic methodologies continue to advance, new ways to functionalize and utilize this compound will emerge. Its potential applications in drug discovery, materials science, and organic electronics make it a compound of significant interest for both academic researchers and industry professionals.
In conclusion, Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- (CAS No: 2137789-38-7) is a versatile and highly reactive organic compound with numerous potential applications. Its unique structural features make it an invaluable tool in synthetic chemistry, pharmaceutical research, and materials science. As ongoing research continues to uncover new uses for this compound, its importance is likely to grow even further.
2137789-38-7 (Cyclopentene, 1-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)